Cas no 21863-67-2 (1-Piperazinecarboxaldehyde,4-butyl-)

• Product Name: 1-Piperazinecarboxaldehyde,4-butyl-
• CAS No: 21863-67-2
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 250282
• PubChem ID: 13416418
• Update Time: 2025-04-19

1-Piperazinecarboxaldehyde,4-butyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxaldehyde,4-butyl-
• 4-(2-METHYLPROPYL)PIPERAZINE-1-CARBALDEHYDE
• 4-butylpiperazine-1-carbaldehyde
• 1-Piperazinecarboxaldehyde,4-butyl-(8CI,9CI)
• 21863-67-2
• SCHEMBL4915224
• DTXSID00540133

• Inchi： 1S/C9H18N2O/c1-2-3-4-10-5-7-11(9-12)8-6-10/h9H,2-8H2,1H3
• InChI Key： MFUCSEPEJYAZEJ-UHFFFAOYSA-N
• SMILES： O=CN1CCN(CCCC)CC1

Computed Properties

• Exact Mass: 170.14204
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55